Cas no 63915-26-4 (Cobaltate(1-),[adenosine 5'-(triphosphato)(4-)-kOP',kOP'']tetraammine-, hydrogen,(OC-6-33)- (9CI))

Cobaltate(1-),[adenosine 5'-(triphosphato)(4-)-kOP',kOP'']tetraammine-, hydrogen,(OC-6-33)- (9CI) structure
63915-26-4 structure
Product Name:Cobaltate(1-),[adenosine 5'-(triphosphato)(4-)-kOP',kOP'']tetraammine-, hydrogen,(OC-6-33)- (9CI)
CAS No:63915-26-4
MF:C10H25CoN9O13P3
MW:631.212484121323
CID:510947
PubChem ID:138400558
Update Time:2025-04-19

Cobaltate(1-),[adenosine 5'-(triphosphato)(4-)-kOP',kOP'']tetraammine-, hydrogen,(OC-6-33)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cobaltate(1-),[adenosine 5'-(triphosphato)(4-)-kOP',kOP'']tetraammine-, hydrogen,(OC-6-33)- (9CI)
    • [[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate,azane,cobalt(3+),hydron
    • tetraamminecobalt(III)ATP
    • Inchi: 1S/C10H16N5O13P3.Co.4H3N/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);;4*1H3/q;+3;;;;/p-3
    • InChI Key: DOGYLQHVNFNCBN-UHFFFAOYSA-K
    • SMILES: [Co+3].P(=O)([O-])(OP(=O)(O)OP(=O)([O-])[O-])OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O.N.N.N.N

Computed Properties

  • Exact Mass: 631.012
  • Monoisotopic Mass: 631.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 772
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 292Ų

Experimental Properties

  • Boiling Point: 951.4°Cat760mmHg
  • Flash Point: 529.2°C
  • PSA: 330.01000
  • LogP: 1.56240
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